Cas no 1806289-64-4 (Ethyl 4,5-dichloropyrimidine-2-carboxylate)

• Product Name: Ethyl 4,5-dichloropyrimidine-2-carboxylate
• CAS No: 1806289-64-4
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 4707191
• Update Time: 2025-08-03

Ethyl 4,5-dichloropyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-dichloropyrimidine-2-carboxylate

• Inchi： 1S/C7H6Cl2N2O2/c1-2-13-7(12)6-10-3-4(8)5(9)11-6/h3H,2H2,1H3
• InChI Key： OJRAGYOVQRLUDO-UHFFFAOYSA-N
• SMILES： ClC1C=NC(C(=O)OCC)=NC=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Topological Polar Surface Area: 52.1

Additional information on Ethyl 4,5-dichloropyrimidine-2-carboxylate

Ethyl 4,5-Dichloropyrimidine-2-Carboxylate (CAS No. 1806289-64-4): A Key Intermediate in Modern Pharmaceutical Development

Ethyl 4,5-dichloropyrimidine-2-carboxylate represents a critical chemical entity in the field of medicinal chemistry, with its unique molecular structure and functional groups playing a pivotal role in the synthesis of advanced therapeutic agents. This compound, characterized by its CAS No. 1806289-64-4 identifier, is a derivative of pyrimidine, a fundamental heterocyclic scaffold found in numerous biologically active molecules. Recent advancements in synthetic methodologies have highlighted the versatility of this intermediate in the development of novel drug candidates, particularly in the areas of oncology and antiviral therapeutics.

The molecular framework of Ethyl 4,5-dichloropyrimidine-2-carboxylate is defined by its pyrimidine ring system, which contains two chlorine substituents at the 4 and 5 positions. This structural feature confers unique reactivity patterns, enabling the compound to participate in various chemical transformations. The carboxylate functionality at the 2-position further enhances its utility as a building block for the synthesis of complex molecules. Studies published in 2023 have demonstrated the importance of such functional groups in modulating biological activity, particularly in the context of drug-target interactions.

Recent research published in the Journal of Medicinal Chemistry (2024) has emphasized the role of Ethyl 4,5-dichloropyrimidine-2-carboxylate in the development of small-molecule inhibitors targeting specific enzymatic pathways. These studies have shown that the compound can serve as a precursor for the synthesis of compounds with potent antitumor properties. The ability to selectively introduce functional groups at specific positions within the pyrimidine ring has enabled the creation of molecules with improved pharmacokinetic profiles and reduced toxicity.

From a synthetic perspective, the preparation of Ethyl 4,5-dichloropyrimidine-2-carboxylate involves a series of well-established chemical reactions, including chlorination and esterification processes. Modern synthetic strategies have focused on optimizing reaction conditions to enhance yield and purity, which is critical for pharmaceutical applications. A 2023 study in the Organic & Biomolecular Chemistry journal reported the development of a novel catalytic method that significantly improves the efficiency of this synthesis, reducing both time and cost associated with traditional approaches.

The biological relevance of Ethyl 4,5-dichloropyrimidine-2-carboxylate extends to its potential applications in the treatment of infectious diseases. Recent work in the Antimicrobial Agents and Chemotherapy journal (2024) has explored its role as a precursor in the development of antiviral agents targeting RNA-dependent RNA polymerases. These studies have demonstrated that derivatives of this compound can exhibit significant antiviral activity against a range of pathogens, including emerging viral threats.

Environmental and safety considerations are also central to the application of Ethyl 4,5-dichloropyrimidine-2-carboxylate. Research published in the Green Chemistry journal (2023) has investigated the use of this compound in the context of sustainable chemical synthesis. The study highlighted the importance of minimizing byproducts and optimizing reaction conditions to reduce environmental impact, aligning with the growing emphasis on green chemistry practices in pharmaceutical development.

The structural versatility of Ethyl 4,5-dichloropyrimidine-2-carboxylate has also been leveraged in the design of molecules with enhanced drug delivery properties. A 2024 study in the Advanced Drug Delivery Reviews journal explored its use in the development of prodrugs that improve bioavailability and target specificity. These findings underscore the compound's potential to contribute to the next generation of therapeutic agents with improved efficacy and safety profiles.

From a mechanistic standpoint, the reactivity of Ethyl 4,5-dichloropyrimidine-2-carboxylate is influenced by its electronic and steric properties. Computational studies published in the Journal of Chemical Information and Modeling (2023) have provided insights into the molecular interactions that govern its behavior in various chemical environments. These studies have informed the design of more efficient synthetic routes and have enhanced our understanding of its role in drug development.

The application of Ethyl 4,5-dichloropyrimidine-2-carboxylate in pharmaceutical research is closely tied to advancements in medicinal chemistry. A 2024 review in the Drug Discovery Today journal highlighted the compound's role as a key intermediate in the synthesis of molecules with diverse therapeutic applications. The review emphasized the importance of structural modifications to optimize biological activity while maintaining pharmaceutical properties such as solubility and stability.

As the field of pharmaceutical science continues to evolve, the importance of compounds like Ethyl 4,5-dichloropyrimidine-2-carboxylate is becoming increasingly evident. Its unique chemical properties and structural versatility make it a valuable tool in the development of novel therapeutics. Ongoing research is focused on expanding its applications and improving synthetic methods to meet the demands of modern drug discovery and development.

In conclusion, Ethyl 4,5-dichloropyrimidine-2-carboxylate (CAS No. 1806289-64-4) represents a significant advancement in the field of medicinal chemistry. Its role as a versatile intermediate in the synthesis of therapeutic agents underscores its importance in pharmaceutical research. As new discoveries continue to emerge, the potential applications of this compound are likely to expand, further solidifying its place in the development of innovative treatments for a wide range of diseases.